Cas no 110827-84-4 (2,3-Dihydroxybenzaldehyde oxime)

• Product Name: 2,3-Dihydroxybenzaldehyde oxime
• CAS No: 110827-84-4
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD00583158
• CID: 2884706
• PubChem ID: 135455564
• Update Time: 2025-10-28

2,3-Dihydroxybenzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydroxybenzaldehyde oxime
• ALBB-027201
• AKOS005652171
• MFCD00583158
• NSC615298
• 3-[(E)-(hydroxyimino)methyl]benzene-1,2-diol
• 3-[(E)-hydroxyiminomethyl]benzene-1,2-diol
• 3-hydroxysalicylaldoxime
• LS-09312
• NSC-615298
• SCHEMBL17927362
• 110827-84-4
• STK980601
• Benzaldehyde, 2,3-dihydroxy-, oxime
• 2,3-dihydroxybenzaldehydeoxime

• MDL： MFCD00583158
• Inchi： 1S/C7H7NO3/c9-6-3-1-2-5(4-8-11)7(6)10/h1-4,9-11H/b8-4+
• InChI Key： UAICVXLIXRIZBA-XBXARRHUSA-N
• SMILES： O/N=C/C1C(O)=C(O)C=CC=1

Computed Properties

• Exact Mass: 153.042593085Da
• Monoisotopic Mass: 153.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 2,3-Dihydroxybenzaldehyde oxime

Professional Introduction to 2,3-Dihydroxybenzaldehyde oxime (CAS No: 110827-84-4)

2,3-Dihydroxybenzaldehyde oxime, with the chemical formula C7H8N2O3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both hydroxyl and oxime functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The CAS No: 110827-84-4 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure, featuring a benzaldehyde core modified with hydroxyl and oxime groups, allows for diverse chemical modifications. These modifications are crucial for developing novel pharmacophores that can interact with biological targets, making it a valuable building block in drug discovery.

In recent years, research on 2,3-Dihydroxybenzaldehyde oxime has been expanding, particularly in the development of new therapeutic agents. The oxime group is known for its ability to form stable complexes with metal ions, which has implications in designing metal-based drugs. Additionally, the hydroxyl groups provide opportunities for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities.

One of the most promising areas of research involving 2,3-Dihydroxybenzaldehyde oxime is its potential as an intermediate in the synthesis of anticancer agents. Studies have shown that derivatives of this compound can exhibit inhibitory effects on various cancer cell lines by interfering with key cellular pathways. The ability to modify its structure allows researchers to fine-tune its pharmacological properties, making it a promising candidate for further development.

Furthermore, the compound has shown promise in the field of neurology. Preliminary studies suggest that 2,3-Dihydroxybenzaldehyde oxime and its derivatives may have neuroprotective properties, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The oxime group's interaction with metal ions involved in neurotoxicity pathways makes this compound an interesting subject for further investigation.

The synthesis of 2,3-Dihydroxybenzaldehyde oxime typically involves condensation reactions between 2,3-dihydroxybenzaldehyde and hydroxylamine derivatives under controlled conditions. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. These advancements are crucial for enabling more comprehensive studies on its biological activities and potential therapeutic applications.

In conclusion, 2,3-Dihydroxybenzaldehyde oxime (CAS No: 110827-84-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and versatility make it a valuable intermediate for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.